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Compound of Interest

Compound Name:
5-(2-Bromoethyl)-2,3-

dihydrobenzofuran

Cat. No.: B022562 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Objective: To provide a detailed experimental protocol for the regioselective bromination of the

aromatic ring of 5-(2-hydroxyethyl)-2,3-dihydrobenzofuran, a key intermediate in the synthesis

of various biologically active molecules.

Introduction
Brominated 2,3-dihydrobenzofuran derivatives are important structural motifs found in

numerous pharmacologically active compounds.[1][2] The introduction of a bromine atom onto

the benzofuran ring provides a versatile handle for further functionalization through cross-

coupling reactions, enabling the synthesis of diverse compound libraries for drug discovery.

The electron-donating nature of the cyclic ether oxygen in the 2,3-dihydrobenzofuran system

activates the aromatic ring towards electrophilic substitution.[3] This protocol details a reliable

method for the monobromination of 5-(2-hydroxyethyl)-2,3-dihydrobenzofuran using N-

Bromosuccinimide (NBS), a safer and easier-to-handle alternative to liquid bromine.[4]

Reaction Scheme
The reaction proceeds via an electrophilic aromatic substitution mechanism, where N-

Bromosuccinimide serves as the source of the electrophilic bromine. The ether oxygen directs

the substitution primarily to the ortho and para positions of the aromatic ring.
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Illustration of the general reaction scheme (Note: The exact position of bromination, likely C4 or

C6, needs to be confirmed by characterization).

Experimental Protocol
Materials and Reagents
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Reagent CAS Number Molecular Wt. Purity Supplier

5-(2-

hydroxyethyl)-2,3

-

dihydrobenzofura

n

58958-57-9 166.20 g/mol >97% Commercial

N-

Bromosuccinimid

e (NBS)

128-08-5 177.98 g/mol >98% Commercial

Dichloromethane

(DCM),

anhydrous

75-09-2 84.93 g/mol >99.8% Commercial

Saturated

aqueous sodium

thiosulfate

(Na₂S₂O₃)

7772-98-7 158.11 g/mol N/A
Prepared in-

house

Saturated

aqueous sodium

bicarbonate

(NaHCO₃)

144-55-8 84.01 g/mol N/A
Prepared in-

house

Brine (Saturated

aqueous NaCl)
7647-14-5 58.44 g/mol N/A

Prepared in-

house

Anhydrous

magnesium

sulfate (MgSO₄)

7487-88-9 120.37 g/mol >99.5% Commercial

Silica gel for

column

chromatography

7631-86-9 60.08 g/mol
60 Å, 230-400

mesh
Commercial

Ethyl acetate

(EtOAc)
141-78-6 88.11 g/mol HPLC Grade Commercial

Hexanes 110-54-3 86.18 g/mol HPLC Grade Commercial
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Equipment
Round-bottom flasks (50 mL and 100 mL)

Magnetic stirrer and stir bars

Argon or Nitrogen gas inlet

Dropping funnel

Separatory funnel (250 mL)

Rotary evaporator

Glass column for chromatography

Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

UV lamp for TLC visualization

Standard laboratory glassware (beakers, graduated cylinders, Erlenmeyer flasks)

Detailed Procedure
Reaction Setup: To a 100 mL oven-dried round-bottom flask equipped with a magnetic stir

bar, add 5-(2-hydroxyethyl)-2,3-dihydrobenzofuran (1.0 g, 6.02 mmol).

Dissolution: Dissolve the starting material in 20 mL of anhydrous dichloromethane (DCM)

under an inert atmosphere (Argon or Nitrogen). Stir the solution at room temperature until all

the solid has dissolved.

Cooling: Cool the reaction mixture to 0 °C using an ice-water bath.

Reagent Addition: In a separate flask, dissolve N-Bromosuccinimide (NBS) (1.12 g, 6.32

mmol, 1.05 equivalents) in 15 mL of anhydrous DCM. Transfer this solution to a dropping

funnel and add it dropwise to the cooled reaction mixture over 20-30 minutes.

Reaction: Allow the reaction to stir at 0 °C for 1 hour, then let it warm to room temperature.

Monitor the reaction progress by TLC (e.g., using a 3:7 Ethyl Acetate/Hexanes mobile
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phase). The starting material should be consumed within 2-4 hours.

Quenching: Once the reaction is complete, quench the excess NBS by adding 20 mL of

saturated aqueous sodium thiosulfate solution. Stir vigorously for 10 minutes.

Work-up and Extraction:

Transfer the mixture to a 250 mL separatory funnel.

Wash the organic layer sequentially with 20 mL of saturated aqueous sodium bicarbonate

solution and 20 mL of brine.

Separate the organic layer and dry it over anhydrous magnesium sulfate.

Filter off the drying agent and concentrate the filtrate under reduced pressure using a

rotary evaporator to obtain the crude product as an oil or solid.

Purification: Purify the crude product by flash column chromatography on silica gel.

Eluent: A gradient of Ethyl Acetate in Hexanes (e.g., starting from 10% EtOAc and

gradually increasing to 40% EtOAc) is recommended.

Collect the fractions containing the desired product (identified by TLC).

Combine the pure fractions and remove the solvent under reduced pressure to yield the

brominated 5-(2-hydroxyethyl)-2,3-dihydrobenzofuran.

Characterization:

Determine the yield and physical state of the final product.

Characterize the product using standard analytical techniques:

¹H and ¹³C NMR: To confirm the structure and determine the position of the bromine

atom.

Mass Spectrometry (MS): To confirm the molecular weight and isotopic pattern

characteristic of a monobrominated compound.[5]
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FT-IR Spectroscopy: To identify characteristic functional groups.[5]

Quantitative Data Summary
Compound M.W. ( g/mol ) Moles (mmol) Equivalents Amount Used

5-(2-

hydroxyethyl)-2,3

-

dihydrobenzofura

n

166.20 6.02 1.0 1.0 g

N-

Bromosuccinimid

e (NBS)

177.98 6.32 1.05 1.12 g

Dichloromethane

(DCM)
84.93 - Solvent 35 mL

Expected

Product

(Monobrominate

d)

245.09 - -
~1.2 - 1.4 g (80-

95% Yield)

Experimental Workflow Diagram
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Caption: Workflow for the bromination of 5-(2-hydroxyethyl)-2,3-dihydrobenzofuran.
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Safety Precautions
All manipulations should be performed in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,

and chemical-resistant gloves.

N-Bromosuccinimide (NBS) is a lachrymator and an irritant. Avoid inhalation of dust and

contact with skin and eyes.

Dichloromethane (DCM) is a volatile and potentially carcinogenic solvent. Handle with care

and avoid inhalation of vapors.

Handle all chemicals and solvents in accordance with their respective Material Safety Data

Sheets (MSDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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